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[4-(2,4-Difluorophenoxy)-3-nitrophenyllmethanol is a key intermediate in the synthesis of
complex molecules, particularly in pharmaceutical research. Its structure contains three key
functional groups that dictate its reactivity and potential for side reactions: a primary benzylic
alcohol, an aromatic nitro group, and a diaryl ether linkage. The electronic interplay between
the electron-withdrawing nitro group and the difluorophenoxy moiety creates a unique chemical
environment. While essential for its intended reactivity, these features also represent potential
hotspots for byproduct formation. This guide provides a comprehensive, question-and-answer-
based resource for researchers to anticipate, troubleshoot, and mitigate common side
reactions.

Troubleshooting Guide: Identification and Mitigation
of Byproducts

This section addresses specific experimental issues related to the formation of impurities. Each
entry explains the chemical cause of the byproduct and provides actionable protocols to
prevent its formation.
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Q1: My analysis (LC-MS, NMR) shows impurities
corresponding to the aldehyde or carboxylic acid. How
can | prevent this oxidation?

Al: Cause and Prevention of Oxidation

The primary benzylic alcohol in your compound is susceptible to oxidation, first to an aldehyde
and then potentially to a carboxylic acid. This is a common pathway for benzylic alcohols, and
the rate can be influenced by reaction conditions.[1] Electron-withdrawing groups, such as the
nitro group on the same ring, can affect the stability and reactivity of the benzylic position.[2]

Root Causes:

o Atmospheric Oxygen: Reactions run at elevated temperatures or for extended periods in the
presence of air can lead to aerobic oxidation, which may be promoted by basic conditions.[3]

e Incompatible Reagents: Using oxidizing agents for other purposes in the synthetic sequence
without protecting the alcohol group.

o Metal Contaminants: Trace metal impurities can sometimes catalyze oxidation reactions.
Mitigation Strategies:
¢ Inert Atmosphere: The most crucial step is to exclude oxygen.

o Protocol: Before adding reagents, thoroughly degas your solvent and flush the reaction
vessel with an inert gas like Argon or Nitrogen. Maintain a positive pressure of the inert
gas throughout the reaction, especially if heating is required.

o Control of Temperature and pH:
o Avoid excessive temperatures whenever possible.

o Be cautious under strongly basic conditions, as deprotonation of the alcohol could
increase its susceptibility to oxidation.

¢ Use of Antioxidants:
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o For long-term storage or sensitive reactions, adding a radical scavenger like Butylated
Hydroxytoluene (BHT) in trace amounts can inhibit autoxidation pathways.

_ A I

Molecular Formula Key Analytical
Byproduct Name A Mass (Da) .

Change Signature
4-(2,4- Appearance of an
Difluorophenoxy)-3- - H: -2.02 aldehyde proton (~9-
nitrobenzaldehyde 10 ppm) in *H NMR.

Loss of the benzylic
CH20H signal,

4-(2,4-
appearance of a

Difluorophenoxy)-3- -H2+0 +13.98

. . . broad carboxylic acid
nitrobenzoic acid

proton (>10 ppm) in
1H NMR.

Q2: I'm observing a byproduct that appears to be the
corresponding aniline (amino derivative). What is
causing the unwanted reduction of the nitro group?

A2: Cause and Prevention of Nitro Group Reduction

The aromatic nitro group is readily reduced to an amine under various conditions.[4] This
transformation is often unintentional when performing other chemical steps, particularly those
involving reductive reagents or catalytic hydrogenation.

Root Causes:

» Non-Selective Reducing Agents: Strong hydride reagents like lithium aluminum hydride
(LiAIH4) will reduce both the nitro group and other functional groups.[5]

» Catalytic Hydrogenation: Standard hydrogenation conditions (e.g., Hz, Pd/C) are highly
effective for nitro reduction and lack selectivity if other functional groups are the intended
target.[5]
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» Reductive Metals: Using metals like iron (Fe), zinc (Zn), or tin(ll) chloride (SnCl2) in acidic
media will readily convert the nitro group to an amine.[5]

Mitigation Strategies:

o Chemoselective Reagent Choice: If a reduction is required elsewhere in the molecule, select
a reagent that will not affect the nitro group.

o Example: For reducing a carboxylic acid to an alcohol while preserving a nitro group,
converting the acid to an ester followed by reduction with sodium borohydride (NaBHa) is a
viable strategy, as NaBHa is generally too weak to reduce nitroarenes.[6] Alternatively,
borane complexes like BHs- THF can selectively reduce carboxylic acids in the presence of
nitro groups.[6]

» Protecting Group Strategy: If harsh reductive conditions are unavoidable for another
transformation, consider protecting the nitro group, although this adds steps to the synthesis.

e Avoidance of Catalytic Hydrogenation: If your goal is to modify another part of the molecule
(e.g., deprotection of a benzyl group), avoid using standard Hz/Pd-C. Explore alternative
deprotection methods that do not involve catalytic hydrogenation.

Workflow for Avoiding Unwanted Nitro Reduction
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Problem: Unwanted Nitro Group Reduction

(Is a reduction step required in your synthesis?)

\4
(Are you using Hz, Pd/C, LiAlHa4, Fe, Zn, or SnCIz?)

Can a more selective reagent be used?

YES: Use BHs-THF for acids or NaBHa for esters/aldehydes. NO: Consider an alternative synthetic route or protecting group strategy.

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate reagents.

Q3: My reaction mixture is contaminated with 2,4-
difluorophenol. What is causing the diaryl ether bond to
cleave?

A3: Cause and Prevention of Ether Cleavage

Diaryl ethers are generally stable, but the C-O bond can be cleaved under harsh acidic or, in
some cases, strongly basic conditions.[7][8]

Root Causes:

e Strong Acidic Conditions: The reaction proceeds by protonation of the ether oxygen, making
it a better leaving group, followed by nucleophilic attack.[9] Reagents like hydrogen iodide
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(H1), hydrogen bromide (HBr), or strong Lewis acids like boron tribromide (BBrs) are
particularly effective at cleaving ethers and should be avoided.[9][10]

o Extreme pH and High Temperatures: Prolonged exposure to very high or low pH, especially
at elevated temperatures, can promote hydrolysis of the ether linkage.

Mitigation Strategies:

e Maintain Moderate pH: Ensure your reaction and work-up conditions remain within a
moderate pH range (approx. 3-10). If an acidic or basic step is necessary, perform it at low
temperatures and for the shortest possible time.

o Reagent Selection: Avoid using reagents known for ether cleavage. If a Lewis acid is
required, choose a milder one that is less likely to coordinate strongly to the ether oxygen.

il ¢ L | hil

Condition/Reagent  Safe / . . Potential
Caution / Avoid
Class Recommended Byproduct

HBr, HI, BBrs, high

Acetic acid, p-TsOH concentrations of 2,4-Difluorophenol &
Acids (catalytic, moderate strong mineral acids 4-hydroxy-3-nitro-
temp) (H2S04, HCI) at high phenylmethanol
temp.[9]

Strong organometallic

Carbonates (K2COs, bases (e.g., 2,4-Difluorophenol &
Bases Cs2CO0:s), organic organolithiums), high 4-hydroxy-3-nitro-
amines (EtsN) temp with phenylmethanol

NaOH/KOH.[7]

Reagents that can .
] Most common B Varies based on
Nucleophiles ] facilitate SNAr at )
nucleophiles ) - nucleophile
activated positions.

Frequently Asked Questions (FAQs)
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Q4: What are the recommended storage conditions for
[4-(2,4-Difluorophenoxy)-3-nitrophenyllmethanol to
ensure long-term stability?

A4: Based on the reactivity profile, the compound should be stored in a cool, dark, and dry
place. To prevent gradual oxidation, storage under an inert atmosphere (Argon or Nitrogen) is
highly recommended, especially for analytical standards or long-term storage. Forced
degradation studies on similar complex molecules show that while generally stable,
degradation can occur under harsh heat, acidic, or basic conditions.[11]

Q5: Which analytical techniques are most effective for
identifying the byproducts discussed?

A5: A combination of techniques is ideal:

 Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for initial
identification. It separates the components of the mixture and provides the exact mass of
each, allowing for the quick identification of the byproducts listed in the table above.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the structure of impurities once isolated or if they are present in significant
guantities. Key diagnostic signals, such as the appearance of an aldehyde proton or the
disappearance of the CH20H signal, provide definitive structural information.

e Thin-Layer Chromatography (TLC): A quick and easy method to monitor reaction progress
and detect the presence of new spots, which could indicate byproduct formation.

Q6: In the synthesis of the parent diaryl ether, what are
the common pitfalls?

A6: The synthesis of the diaryl ether backbone, typically via a nucleophilic aromatic substitution
(SNAr) or a metal-catalyzed coupling (e.g., Ullmann or Buchwald-Hartwig reaction), has its own
challenges.[12][13] For an SNAr reaction between a suitable precursor and 2,4-difluorophenol,
common issues include:
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e Incomplete Reaction: Ensure the base (e.g., Cs2COs, K2CO:s) is sufficiently strong and
anhydrous to deprotonate the phenol.

e Solvent Choice: A polar aprotic solvent like DMSO or DMF is typically required to facilitate
the SNAr reaction.[12]

» Side Reactions: At high temperatures, side reactions like dehalogenation or decomposition
can occur. Monitor the reaction closely to determine the optimal balance of temperature and

time.

General Reaction Scheme and Potential Byproducts

[4-(2,4-Difluorophenoxy)-3-nitrophenyl]methanol

Ether Cleavage
(Strong Acid/Base)

Y \

Aldehyde / Carboxylic Acid Aniline Derivative 2,4-Difluorophenol

Oxidation Reduction
(O2, Heat, Base) ((H2/Pd, LiAlHa4)

Potential Bypr#ducts
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Caption: Key compound and its primary degradation pathways.

References

» Metal-Free Aerobic Oxidation of Nitro-Substituted Alkylarenes to Carboxylic Acids or Benzyl
Alcohols Promoted by NaOH. ResearchGate. Available at: [Link]

e How to reduce carboxylic group to alcohol with nitro group untouched? ResearchGate.
Available at: [Link]

e Degirmenbasi, N., et al.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b00746
https://www.benchchem.com/product/b2788244/docs?utm_src=pdf-body-img#introduction-understanding-the-reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol
https://www.researchgate.net/publication/325785802_Metal-Free_Aerobic_Oxidation_of_Nitro-Substituted_Alkylarenes_to_Carboxylic_Acids_or_Benzyl_Alcohols_Promoted_by_NaOH
https://www.researchgate.net/post/How_to_reduce_carboxylic_group_to_alcohol_with_nitro_group_untouched
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Deng, VY., et al. (2019). Synthesis of Benzylic Alcohols by C—H Oxidation. PMC. Available at:
[Link]

Wang, F., et al. (2018). Metal-Free Aerobic Oxidation of Nitro-Substituted Alkylarenes to
Carboxylic Acids or Benzyl Alcohols Promoted by NaOH. The Journal of Organic Chemistry,
83(15), 7990-7998. Available at: [Link]

Anunshal, E., & Kumar, S. (2014). Kinetics and mechanism of the selective oxidation of
benzyl alcohols by acidified dichromate in aqueous acetic acid medium. Oriental Journal of
Chemistry, 30(4), 1837-1844. Available at: [Link]

THE REDUCTION OF AROMATIC NITRO COMPOUNDS MAGNESIUM AND METHYL
ALCOHOL. Canadian Science Publishing. Available at: [Link]

Stability Summary and Conclusions. accessdata.fda.gov. Available at: [Link]

Reduction of nitro compounds. Wikipedia. Available at: [Link]

Nitro Reduction - Common Conditions. organic-chemistry.org. Available at: [Link]

Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable
V20s/TiO:z catalyst for amine synthesis. Materials Advances (RSC Publishing). Available at:
[Link]

McDaniel, K. F., et al. (2017). Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-0x0-6,7-
dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a
Potent and Orally Available Bromodomain and Extraterminal Domain (BET) Family
Bromodomain Inhibitor. Journal of Medicinal Chemistry, 60(20), 8369-8384. Available at:
[Link]

Cleavage of Ethers. Jack Westin. Available at: [Link]

Ether cleavage. Wikipedia. Available at: [Link]

Synthesis of Diaryl Ethers via Hypervalent lodine-Mediated C—H Functionalization. Organic
Letters. Available at: [Link]

Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. Books.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6474815/
https://pubs.acs.org/doi/10.1021/acs.joc.8b00913
http://www.orientjchem.org/vol30no4/kinetics-and-mechanism-of-the-selective-oxidation-of-benzyl-alcohols-by-acidified-dichromate-in-aqueous-acetic-acid-medium/
https://cdnsciencepub.com/doi/abs/10.1139/v52-094
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2020/213223Orig1s000,213224Orig1s000ChemR.pdf
https://en.wikipedia.org/wiki/Reduction_of_nitro_compounds
https://www.organic-chemistry.org/namedreactions/nitro-reduction.shtm
https://doi.org/10.1039/D5MA00711A
https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b00746
https://jackwestin.com/resources/mcat-content/organic-chemistry-biochemistry-reactions-of-alcohols-and-ethers/cleavage-of-ethers
https://en.wikipedia.org/wiki/Ether_cleavage
https://pubs.acs.org/doi/10.1021/acs.orglett.4c02347
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Structure-activity relationship and biochemical evaluation of (2-nitrophenyl)methanol
derivatives. RSC Publishing. Available at: [Link]

Towards a Catalytic Atroposelective Synthesis of Diaryl Ethers via C(sp2)-H Alkylation Using
Nitroalkanes. NIH. Available at: [Link]

Guijjar, K. C., & Cushman, M. (2006). Synthesis of diaryl ethers using an easy-to-prepare,
air-stable, soluble copper(l) catalyst. Tetrahedron Letters, 47(10), 1569-1571.

Synthesis and Cleavage of Ethers. Longdom Publishing. Available at: [Link]

Visible-Light-Promoted Synthesis of Diaryl Ethers from Nitroarenes and Phenols.
ResearchGate. Available at: [Link]

Reactions of Ethers: Acidic Cleavage. Fiveable. Available at: [Link]

Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal. Available at:
[Link]

Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available
at: [Link]

Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal
of Organic Chemistry. Available at: [Link]

Towards a Catalytic Atroposelective Synthesis of Diaryl Ethers via C(sp2)-H Alkylation Using
Nitroalkanes. PubMed. Available at: [Link]

Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo0-6,7-dihydro-1H-pyrrolo[2,3-
c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a Potent and Orally
Available Bromodomain and Extraterminal Domain (BET) Family Bromodomain Inhibitor.
PubMed. Available at: [Link]

Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-o0xo0-6,7-dihydro-1H-pyrrolo[2,3-
c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a Potent and Orally
Available Bromodomain and Extraterminal Domain (BET) Family Bromodomain Inhibitor.
ResearchGate. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.rsc.org/suppdata/c4/md/c4md00122e/c4md00122e1.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6188812/
https://www.longdom.org/open-access/synthesis-and-cleavage-of-ethers-101711.html
https://www.researchgate.net/publication/386762319_Visible-Light-Promoted_Synthesis_of_Diaryl_Ethers_from_Nitroarenes_and_Phenols
https://library.fiveable.me/chemistry/ap-chem/reactions-ethers-acidic-cleavage/study-guide/Xd2r8s0D9l4G49S0W5uY
https://www.organic-chemistry.org/namedreactions/ullmann-reaction-diaryl-ether-synthesis.shtm
https://www.masterorganicchemistry.com/2014/11/19/cleavage-of-ethers-with-acid/
https://www.beilstein-journals.org/bjoc/articles/8/122
https://pubmed.ncbi.nlm.nih.gov/30323455/
https://pubmed.ncbi.nlm.nih.gov/28960081/
https://www.researchgate.net/publication/320015570_Discovery_of_N-4-24-Difluorophenoxy-3-6-methyl-7-oxo-67-dihydro-1H-pyrrolo23-cpyridin-4-ylphenylmethanesulfonamide_ABBV-075Mivebresib_a_Potent_and_Orally_Available_Bromodomain_and_Extratermi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

¢ (4-Nitrophenyl)methanol. PMC. Available at: [Link]

« Stability studies of the metabolites of nitrofuran antibiotics during storage and cooking.
PubMed. Available at: [Link]

¢ Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol. Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Kinetics and mechanism of the selective oxidation of benzyl alcohols by acidified
dichromate in agueous acetic acid medium — Oriental Journal of Chemistry [orientjchem.org]

. asianpubs.org [asianpubs.org]
. pubs.acs.org [pubs.acs.org]

. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

2
3
4
¢ 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
6. researchgate.net [researchgate.net]

7. Ether cleavage - Wikipedia [en.wikipedia.org]

8. longdom.org [longdom.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

e 10. jackwestin.com [jackwestin.com]

e 11. accessdata.fda.gov [accessdata.fda.gov]

e 12. pubs.acs.org [pubs.acs.org]

e 13. BJOC - Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers
[beilstein-journals.org]

¢ To cite this document: BenchChem. [Introduction: Understanding the Reactivity of [4-(2,4-
Difluorophenoxy)-3-nitrophenyllmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2788244/docs#introduction-understanding-the-
reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3007421/
https://pubmed.ncbi.nlm.nih.gov/15729606/
https://www.benchchem.com/product/b2788244?utm_src=pdf-custom-synthesis#bc-rfq
https://www.orientjchem.org/vol30no3/kinetics-and-mechanism-of-the-selective-oxidation-of-benzyl-alcohols-by-acidified-dichromate-in-aqueous-acetic-acid-medium/
https://www.orientjchem.org/vol30no3/kinetics-and-mechanism-of-the-selective-oxidation-of-benzyl-alcohols-by-acidified-dichromate-in-aqueous-acetic-acid-medium/
https://asianpubs.org/index.php/ajchem/article/download/12827/12808
https://pubs.acs.org/doi/abs/10.1021/acs.joc.8b00903
https://en.wikipedia.org/wiki/Reduction_of_nitro_compounds
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://www.researchgate.net/post/How_to_reduce_carboxylic_group_to_alcohol_with_nitro_group_untouched
https://en.wikipedia.org/wiki/Ether_cleavage
https://www.longdom.org/open-access-pdfs/synthesis-and-cleavage-of-ethers.pdf
https://www.masterorganicchemistry.com/2014/11/19/ether-cleavage/
https://jackwestin.com/mcat-books/organic-chemistry/alcohols-and-ethers/ethers/cleavage-of-ethers
https://www.accessdata.fda.gov/drugsatfda_docs/omuf/order/supportDoc/OTC000039/3.2.S.7.1_Stability_Summary_and_Conclusions/rev_stability-summary_090026f88e12c644.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b00746
https://www.beilstein-journals.org/bjoc/articles/8/122
https://www.beilstein-journals.org/bjoc/articles/8/122
https://www.benchchem.com/product/b2788244/docs#introduction-understanding-the-reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol
https://www.benchchem.com/product/b2788244/docs#introduction-understanding-the-reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol
https://www.benchchem.com/product/b2788244/docs#introduction-understanding-the-reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol
https://www.benchchem.com/product/b2788244/docs#introduction-understanding-the-reactivity-of-4-2-4-difluorophenoxy-3-nitrophenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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